Cas no 919019-23-1 (5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone)

• Product Name: 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone
• CAS No: 919019-23-1
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 5861480
• PubChem ID: 16462993
• Update Time: 2025-10-28

5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-(4-methoxybenzoyl)indoline-5-sulfonamide
• N-cyclopentyl-1-(4-methoxybenzoyl)-2,3-dihydroindole-5-sulfonamide
• 919019-23-1
• AKOS000714463
• F3266-0432
• VU0608164-1
• 5-[(cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone
• 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone

• Inchi： 1S/C21H24N2O4S/c1-27-18-8-6-15(7-9-18)21(24)23-13-12-16-14-19(10-11-20(16)23)28(25,26)22-17-4-2-3-5-17/h6-11,14,17,22H,2-5,12-13H2,1H3
• InChI Key： JZUVKYVFYMESDH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2C(C1C=CC(=CC=1)OC)=O)(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 400.14567842g/mol
• Monoisotopic Mass: 400.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.1Ų

Additional information on 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone

5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone: A Comprehensive Overview

The compound with CAS No. 919019-23-1, known as 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of indoline, a heterocyclic compound, and incorporates a sulfonyl group attached to a cyclopentylamine moiety, along with a methoxyphenyl ketone substituent. Its structure is highly versatile, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone as a promising candidate in drug discovery, particularly in the development of kinase inhibitors. The sulfonyl group plays a critical role in enhancing the molecule's bioavailability and stability, while the indoline ring provides a scaffold for further functionalization. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several kinases, which are key targets in the treatment of cancer and inflammatory diseases.

The synthesis of 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the indoline ring, the introduction of the sulfonyl group via nucleophilic aromatic substitution, and the coupling of the methoxyphenyl ketone moiety. This synthesis pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of applications, 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone has shown potential in materials science as well. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

The structural versatility of 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone also lends itself to applications in catalysis. By modifying the substituents on the indoline ring, researchers have developed catalysts with enhanced activity and selectivity for various organic transformations. These catalysts have been used in asymmetric synthesis, offering a greener alternative to traditional methods.

From an environmental perspective, 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone has been studied for its biodegradability and eco-friendliness. Initial assessments suggest that it degrades efficiently under aerobic conditions, minimizing its environmental footprint. This property is particularly important for its use in agricultural chemicals and biodegradable polymers.

In conclusion, 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-methoxyphenyl ketone (CAS No. 919019-23-1) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic and industrial advancements.